Cas no 1804839-61-9 (2-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 2-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804839-61-9
• MF: C₈H₄F₄INO₂
• MW: 349.020948410034
• CID: 4839117
• Update Time: 2025-10-30

2-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H4F4INO2/c9-1-6-4(3-15)7(5(13)2-14-6)16-8(10,11)12/h2-3H,1H2
• InChI Key： WBPLLWIALMFBRW-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CF)C(C=O)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on 2-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

Comprehensive Overview of 2-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804839-61-9)

The compound 2-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804839-61-9) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluoromethyl and trifluoromethoxy groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key reasons for the growing interest in 2-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde is its role in the development of fluorinated compounds. Fluorination is a hot topic in modern chemistry, as it often enhances the metabolic stability and bioavailability of pharmaceuticals. The presence of both fluoromethyl and trifluoromethoxy groups in this compound makes it a promising candidate for further exploration in this field.

In addition to its pharmaceutical applications, 2-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde is also being studied for its potential use in agrochemicals. The iodo substituent at the 5-position of the pyridine ring provides a reactive site for further functionalization, which is crucial for designing novel pesticides and herbicides. This aligns with the current trend of developing more efficient and environmentally friendly agrochemicals.

The synthesis of 2-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde involves advanced organic chemistry techniques, including halogenation and fluorination reactions. Researchers are particularly interested in optimizing these synthetic routes to improve yield and scalability. This compound's CAS No. 1804839-61-9 serves as a unique identifier in chemical databases, facilitating easier access to its properties and research data.

Another area of interest is the compound's potential role in material science. The combination of fluorine and iodine atoms in its structure could lead to unique electronic properties, making it suitable for applications in organic electronics or sensors. This is particularly relevant given the increasing demand for advanced materials in renewable energy and wearable technology.

From a drug discovery perspective, 2-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde offers a versatile scaffold for medicinal chemists. Its aldehyde functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This is especially valuable in the search for new treatments for diseases such as cancer and infectious diseases.

Environmental considerations are also driving research into this compound. The trifluoromethoxy group, in particular, is known for its stability and resistance to degradation, which could be advantageous in designing long-lasting agrochemicals. However, researchers are also mindful of the need to balance efficacy with environmental impact, a topic that is increasingly important to regulators and consumers alike.

In conclusion, 2-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804839-61-9) represents a fascinating area of research at the intersection of pharmaceuticals, agrochemicals, and material science. Its unique structural features and versatile reactivity make it a compound of significant interest to scientists across multiple disciplines. As research continues, we can expect to see further innovations and applications emerging from this promising molecule.